Cas no 763-51-9 (Butanedioic acid, bromo-, diethyl ester)

• Product Name: Butanedioic acid, bromo-, diethyl ester
• CAS No: 763-51-9
• MF: C₈H₁₃BrO₄
• MW: 253.090422391891
• CID: 537944
• PubChem ID: 13598458
• Update Time: 2025-04-19

Butanedioic acid, bromo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, bromo-, diethyl ester
• diethyl 2-bromobutanedioate
• diethyl alpha-bromo-succinate
• SCHEMBL5673202
• 763-51-9
• diethyl bromosuccinate
• DTXSID00544696
• RUIJMAUNJVDAEE-UHFFFAOYSA-N

• Inchi： 1S/C8H13BrO4/c1-3-12-7(10)5-6(9)8(11)13-4-2/h6H,3-5H2,1-2H3
• InChI Key： RUIJMAUNJVDAEE-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)CC(=O)OCC

Computed Properties

• Exact Mass: 251.99969
• Monoisotopic Mass: 251.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6